Cas no 959577-59-4 ((4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid)

• Product Name: (4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid
• CAS No: 959577-59-4
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 4729220
• Update Time: 2025-10-28

(4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-((tert-Butoxycarbonyl)amino)-5-(1H-indol-3-yl)pentanoic acid
• (4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid

• Inchi： 1S/C18H24N2O4/c1-18(2,3)24-17(23)20-13(8-9-16(21)22)10-12-11-19-15-7-5-4-6-14(12)15/h4-7,11,13,19H,8-10H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key： FVYUVNZXIBSYAM-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)CC1=CNC2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 447
• XLogP3: 3.1
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on (4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid

Introduction to (4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid (CAS No 959577-59-4)

(4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid, also known by its CAS number CAS No 959577-59-4, is a complex organic compound with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which includes a pentanoic acid backbone, a tert-butoxycarbonyl (Boc) protecting group, and an indole moiety. The indole ring is a key structural element, contributing to the compound's bioactivity and making it a subject of interest in drug discovery research.

The synthesis of this compound involves a multi-step process, often utilizing peptide coupling techniques and stereochemical control to achieve the desired configuration at the chiral center (the R configuration at position 4). Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for constructing this compound, which is crucial for its application in medicinal chemistry.

In terms of biological activity, (4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid has shown promise in various assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain proteases, making it a potential candidate for anti-inflammatory or antiviral therapies. Additionally, the indole moiety is known to interact with serotonin receptors, suggesting potential applications in the treatment of neurological disorders.

The Boc protecting group plays a critical role in stabilizing the amine functionality during synthesis while allowing for controlled deprotection under specific conditions. This feature makes the compound versatile in synthetic strategies, enabling further modifications to explore its pharmacokinetic properties and bioavailability.

Recent research has also focused on the optimization of this compound's pharmacokinetic profile through structural modifications. By altering substituents on the indole ring or adjusting the length of the pentanoic acid chain, scientists aim to enhance solubility, stability, and absorption characteristics. These efforts are part of a broader trend in drug development towards creating molecules with improved efficacy and reduced side effects.

In conclusion, (4R)-4-(tert-Butoxycarbonyl)amino-5-(1H-indol-3-yl)pentanoic Acid represents an exciting area of study within organic chemistry and pharmacology. Its unique structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a valuable tool in the development of novel therapeutic agents.